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Compound of Interest

Compound Name: O-1269

Cat. No.: B3062611 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
O-1269, identified as SEN1269, is a potent inhibitor of Amyloid-β (Aβ) peptide aggregation. It

has demonstrated neuroprotective effects by blocking the formation of toxic Aβ oligomers and

fibrils, which are pathological hallmarks of Alzheimer's disease. SEN1269 has been shown to

rescue deficits in long-term potentiation (LTP) and memory in preclinical models of Alzheimer's

disease. These application notes provide detailed protocols for the preparation of SEN1269

stock solutions for use in in vitro and in vivo studies.

Chemical and Physical Properties
A summary of the key quantitative data for SEN1269 is presented in the table below for easy

reference.
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Property Value

Chemical Name
3-[[5-[3-(Dimethylamino)phenoxy]-2-

pyrimidinyl]amino]phenol

Molecular Weight 322.36 g/mol

Solubility in DMSO Up to 100 mM[1]

Solubility in Ethanol Up to 50 mM[1]

Purity ≥98% (HPLC)

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of SEN1269 in Dimethyl

Sulfoxide (DMSO).

Materials:

SEN1269 powder

Dimethyl Sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile pipette tips

Procedure:

Calculate the required mass of SEN1269:

To prepare 1 mL (0.001 L) of a 10 mM (0.010 mol/L) stock solution, the required mass can

be calculated using the following formula:
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Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mM x 0.001 L x 322.36 g/mol = 3.2236 mg

Weighing the SEN1269 powder:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out approximately 3.22 mg of SEN1269 powder into the tared tube.

Record the exact weight.

Dissolving the compound:

Add the appropriate volume of DMSO to the tube containing the SEN1269 powder to

achieve a final concentration of 10 mM. For example, if you weighed out exactly 3.22 mg

of SEN1269, add 1 mL of DMSO.

Cap the tube securely.

Ensuring complete dissolution:

Vortex the solution thoroughly for 1-2 minutes until the SEN1269 powder is completely

dissolved. Visually inspect the solution to ensure there are no visible particles.

Storage:

For short-term storage (days to weeks), store the stock solution at 0-4°C.[1]

For long-term storage (months to years), aliquot the stock solution into smaller, single-use

volumes in sterile cryogenic vials and store at -20°C or -80°C.[1] Avoid repeated freeze-

thaw cycles.

Visualization of Experimental Workflow and
Signaling Pathway
Experimental Workflow for Stock Solution Preparation
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Preparation of SEN1269 Stock Solution

Calculate required mass of SEN1269

Weigh SEN1269 powder

Add appropriate volume of solvent (e.g., DMSO)

Vortex to dissolve

Aliquot for storage

Store at appropriate temperature (-20°C or -80°C)

Click to download full resolution via product page

Caption: Workflow for preparing SEN1269 stock solution.

Signaling Pathway of Amyloid-β Aggregation and
Inhibition by SEN1269
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Amyloid-β Aggregation Pathway and SEN1269 Inhibition
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Caption: Amyloid-β aggregation pathway and the inhibitory action of SEN1269.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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